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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for utilizing 1,1,2-Trifluoroethane (HFC-143) as a

solvent in your chemical reactions. This resource provides essential information,

troubleshooting guidance, and answers to frequently asked questions to help you optimize your

experimental conditions and ensure safe handling of this unique fluorinated solvent.

Frequently Asked Questions (FAQs)
Q1: What are the key properties of 1,1,2-Trifluoroethane as a solvent?

A1: 1,1,2-Trifluoroethane is a hydrofluorocarbon that exists as a colorless gas at room

temperature.[1] Its utility as a solvent in a laboratory setting would require conducting reactions

under pressure or at low temperatures to maintain it in a liquid state. Its key properties are

summarized in the table below.

Q2: What types of compounds are soluble in 1,1,2-Trifluoroethane?

A2: Due to its fluorinated nature, 1,1,2-Trifluoroethane is expected to be a poor solvent for

polar compounds and more suitable for dissolving non-polar and other fluorinated molecules.

While specific solubility data is limited, related fluorinated solvents are known to dissolve a

range of organic compounds, particularly those with lower polarity.[2][3]

Q3: What are the primary safety concerns when working with 1,1,2-Trifluoroethane?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1584508?utm_src=pdf-interest
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,1,2-Trifluoroethane
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.solubilityofthings.com/112-trichloro-122-trifluoro-ethane
https://www.solubilityofthings.com/111-trichloro-222-trifluoro-ethane
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: 1,1,2-Trifluoroethane is a flammable gas and can act as a simple asphyxiant at high

concentrations.[4][5] Inhalation may cause neurotoxic effects.[4] It is crucial to work in a well-

ventilated area, preferably within a fume hood, and to take precautions against ignition

sources. Direct contact with the liquid form can cause frostbite.[6]

Q4: How does 1,1,2-Trifluoroethane compare to other common fluorinated solvents?

A4: Compared to its isomer, 1,1,1-Trifluoroethane, it has a slightly higher boiling point.[1] Unlike

fully halogenated chlorofluorocarbons (CFCs), such as 1,1,2-Trichloro-1,2,2-trifluoroethane

(CFC-113), HFC-143 does not deplete the ozone layer, although it does have a significant

global warming potential.[1] Its solvent properties are less well-characterized than those of

more common fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-

hexafluoroisopropanol (HFIP), which are known to have unique effects on reaction rates and

selectivity.[7]

Troubleshooting Guides
Low Reaction Yield
Problem: My reaction in 1,1,2-Trifluoroethane is giving a low yield.
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Possible Cause Troubleshooting Steps

Poor Solubility of Reagents

- Consider adding a co-solvent to improve the

solubility of polar reactants. - If possible, modify

your reagents to increase their fluorous phase

affinity.

Low Reaction Temperature

- Due to the low boiling point of 1,1,2-

Trifluoroethane, reactions are often run at low

temperatures. This may slow down the reaction

kinetics. - If the reaction is conducted in a

sealed vessel, the temperature can be carefully

increased to accelerate the reaction rate.

Monitor the internal pressure closely.

Incomplete Reaction
- Extend the reaction time. - Increase the

concentration of the limiting reagent.[8]

Product Decomposition

- If the desired product is unstable, consider

running the reaction at an even lower

temperature. - Optimize the work-up procedure

to minimize the time the product is exposed to

potentially destabilizing conditions.[8]

Moisture Contamination

- Ensure all glassware is rigorously dried. - Use

anhydrous grade 1,1,2-Trifluoroethane and

other reagents.

Difficult Product Isolation
Problem: I am having trouble isolating my product from the 1,1,2-Trifluoroethane solvent.
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Possible Cause Troubleshooting Steps

High Volatility of Product

- If your product is also volatile, evaporation of

the solvent may lead to product loss. - Consider

a non-evaporative work-up, such as liquid-liquid

extraction with a higher boiling point solvent.

Azeotrope Formation

- Check for potential azeotrope formation

between your product and 1,1,2-Trifluoroethane.

- If an azeotrope is suspected, consider

purification methods other than distillation, such

as chromatography or crystallization.

Emulsion during Work-up

- If performing an aqueous work-up, the

fluorinated solvent may form an emulsion. - Add

brine to help break the emulsion. -

Centrifugation can also be an effective method

for phase separation.

Data Presentation
Physical and Chemical Properties of 1,1,2-
Trifluoroethane

Property Value Reference

Molecular Formula C₂H₃F₃ [4]

Molecular Weight 84.04 g/mol [4]

Boiling Point 5 °C (41 °F; 278 K) [1]

Melting Point -84 °C (-119 °F; 189 K) [1]

Appearance Colorless gas [1]

CAS Number 430-66-0 [4]

Safety Information for 1,1,2-Trifluoroethane
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Hazard Description Precaution

Flammability Highly flammable gas.

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Inhalation

May cause drowsiness or

dizziness. High concentrations

can act as an asphyxiant.

Use only outdoors or in a well-

ventilated area. Avoid

breathing gas.

Health Hazards

May cause damage to organs

(liver, kidney) through

prolonged or repeated

exposure.

Do not breathe gas. Get

medical advice/attention if you

feel unwell.

First Aid (Inhalation)

Move person to fresh air and

keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

Experimental Protocols
Note: Specific, published experimental protocols using 1,1,2-Trifluoroethane as a primary

reaction solvent are not readily available in the searched literature. The following is a

generalized, hypothetical protocol for a reaction where a low-boiling, fluorinated solvent might

be advantageous, such as a reaction involving a gaseous reagent at low temperature.

Hypothetical Protocol: Low-Temperature Fluorination

Objective: To perform a selective fluorination of a sensitive substrate at low temperature to

minimize side product formation.

Materials:

Substrate (e.g., an electron-rich olefin)

Electrophilic fluorinating agent (e.g., Selectfluor™)

1,1,2-Trifluoroethane (anhydrous)
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Pressure-rated reaction vessel with a magnetic stir bar

Low-temperature cooling bath (e.g., dry ice/acetone)

Schlenk line for inert atmosphere

Procedure:

Vessel Preparation: Thoroughly dry the pressure-rated reaction vessel and purge with an

inert gas (e.g., argon or nitrogen).

Reagent Addition: Add the substrate and the electrophilic fluorinating agent to the reaction

vessel under an inert atmosphere.

Solvent Condensation: Cool the reaction vessel in the low-temperature bath to approximately

-78 °C. Connect a cylinder of 1,1,2-Trifluoroethane to the vessel via a gas-tight tube and

condense the desired volume of the solvent into the vessel.

Reaction: Seal the vessel and allow the mixture to stir at the low temperature. The reaction

progress can be monitored by taking aliquots (if the setup allows) and analyzing by GC-MS

or ¹⁹F NMR.

Work-up: Upon completion, carefully vent the excess 1,1,2-Trifluoroethane into a cold trap

or through a proper scrubbing system in a fume hood. Dissolve the remaining residue in a

suitable organic solvent (e.g., dichloromethane or ethyl acetate) for subsequent purification.

Purification: Purify the crude product by standard methods, such as flash column

chromatography.

Mandatory Visualization
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Caption: Workflow for a low-temperature reaction using 1,1,2-Trifluoroethane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1584508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Reaction Yield

Are all reagents soluble?

Add co-solvent or modify reagents

No

Is the reaction too slow?

Yes

Increase temperature (in sealed vessel) or extend reaction time

Yes

Is the product decomposing?

No

Lower reaction temperature or optimize work-up

Yes

Improved Yield

No

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing low reaction yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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